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Compound Name: (R)-3-Benzyloxy myristic acid

Cat. No.: B016796 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the immunological activities of myristic acid and its analogs. It includes

supporting experimental data, detailed methodologies for key experiments, and visualizations

of relevant biological pathways and workflows.

Myristic acid, a 14-carbon saturated fatty acid, and its derivatives are gaining attention in

immunology for their diverse roles in modulating immune responses. These roles range from

acting as pro-inflammatory stimuli to serving as crucial components of potent vaccine

adjuvants. The immunological activity of these molecules is often attributed to their ability to

interact with and activate pattern recognition receptors, most notably Toll-like receptor 4

(TLR4). This guide synthesizes available data to offer a comparative perspective on how

structural variations in myristic acid analogs influence their immunological profiles.

Data Presentation: A Comparative Overview
The following tables summarize the immunological activities of myristic acid and related lipid

molecules, drawing from studies on their effects on cytokine production and their potential as

vaccine adjuvants. It is important to note that direct comparative studies across a wide range of

myristic acid analogs are limited. Much of the available data comes from research on lipid A

and its synthetic analogs, where myristic acid is a key structural component.
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Compound Cell Type Concentration
Key Immunological
Effects

Myristic Acid
Bovine Mammary

Epithelial Cells
100, 150, 200 µM

Regulates triglyceride

production.[1]

J774A.1 Macrophages 12.5-200 µg/mL

Increases IL-10

production in LPS-

stimulated

macrophages.[1]

Palmitic Acid (C16:0) THP-1 Macrophages Not specified

Induces secretion and

mRNA expression of

TNF-α, IL-8, and IL-

1β.[2]

Stearic Acid (C18:0) THP-1 Macrophages Not specified

Induces pro-

inflammatory cytokine

secretion.[2]

Lauric Acid (C12:0) THP-1 Macrophages Not specified

Does not induce pro-

inflammatory cytokine

secretion.[2]

Synthetic Lipid A

Analogs (e.g., GLA-

60)

Murine Macrophages Not specified

Induces IL-1 and

activates

macrophages.[3]

Myristoyl

Ethanolamide
Not specified Not specified

Member of the

endocannabinoid

family with potential

roles in signaling.[4]

Key Signaling Pathway: TLR4 Activation
Myristic acid and its analogs can initiate immune responses through the Toll-like receptor 4

(TLR4) signaling pathway. The binding of a ligand, such as a myristoylated compound, to the

TLR4/MD-2 complex on the surface of immune cells like macrophages triggers a signaling

cascade. This cascade can proceed through two major branches: the MyD88-dependent
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pathway, leading to the production of pro-inflammatory cytokines like TNF-α and IL-6, and the

TRIF-dependent pathway, which can lead to the production of type I interferons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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